Chemical structure and properties of N-2-Chloroethyl-Val-Leu-anilide
Chemical structure and properties of N-2-Chloroethyl-Val-Leu-anilide
The following is an in-depth technical guide on the chemical structure, properties, and applications of N-2-Chloroethyl-Val-Leu-anilide .
Chemical Architecture, Synthesis, and Protease Inhibition Mechanisms[1][2]
Executive Summary
N-2-Chloroethyl-Val-Leu-anilide (CAS: 282729-48-0) is a synthetic peptidomimetic agent characterized by a hydrophobic dipeptide core (Valine-Leucine), a C-terminal anilide cap, and a reactive N-terminal 2-chloroethyl group.[1][2][3][4][5][6][7][8][9][10][11][12] It functions primarily as an irreversible affinity label and alkylating inhibitor targeting proteases with hydrophobic specificity pockets, such as Cathepsins and Calpains .
Unlike standard competitive inhibitors, this compound utilizes the "nitrogen mustard" motif (chloroethyl amine) to generate a highly electrophilic aziridinium intermediate. This intermediate covalently modifies nucleophilic residues (Cysteine thiol or Histidine imidazole) within the enzyme active site, resulting in permanent inactivation.
Part 1: Chemical Structure & Physicochemical Properties
1.1 Structural Analysis
The molecule is composed of three distinct functional domains, each serving a specific pharmacological role:
-
N-terminal Reactive Warhead (N-2-Chloroethyl): A mono-chloroethyl amine moiety. Under physiological conditions (pH 7.4), the free amine attacks the adjacent carbon bearing the chlorine, displacing the chloride ion to form a reactive aziridinium ion .
-
Recognition Motif (Val-Leu): A hydrophobic dipeptide sequence. The Valine (P2 position) and Leucine (P1 position) residues direct the molecule into the S2 and S1 hydrophobic pockets of target proteases.
-
C-terminal Cap (Anilide): A phenylamide group that mimics the P1' residue, providing additional binding energy via
- stacking or hydrophobic interactions, while protecting the C-terminus from exopeptidases.
Table 1: Physicochemical Profile
| Property | Data / Description |
| IUPAC Name | N-(2-chloroethyl)-L-valyl-N-phenyl-L-leucinamide |
| CAS Number | 282729-48-0 |
| Molecular Formula | |
| Molecular Weight | 367.91 g/mol |
| Solubility | Insoluble in water; Soluble in DMSO (>10 mg/mL), Ethanol, DMF. |
| Reactivity | Electrophilic alkylator; forms aziridinium ion in aqueous solution. |
| Stability | Hydrolytically unstable at pH > 8.0 (cyclization). Store at -20°C (desiccated). |
1.2 Mechanism of Activation (Aziridinium Formation)
The defining feature of N-2-Chloroethyl-Val-Leu-anilide is its "suicide" mechanism. The linear chloroethyl amine is a precursor. Upon solvation in aqueous buffers, it undergoes intramolecular cyclization:
This strained 3-membered ring is highly susceptible to nucleophilic attack by enzyme active site residues (Enz-Nu:), leading to irreversible alkylation.
Part 2: Synthesis & Manufacturing[8]
The synthesis of N-2-Chloroethyl-Val-Leu-anilide typically follows a convergent solution-phase strategy or a modified solid-phase peptide synthesis (SPPS) protocol.
2.1 Synthetic Workflow (Solution Phase)
-
C-Terminal Coupling: L-Leucine is protected (e.g., Boc-Leu-OH) and coupled with Aniline using DCC/HOBt to form Boc-Leu-anilide .
-
Deprotection & Elongation: The Boc group is removed (TFA/DCM), and the free amine is coupled with Boc-Val-OH to yield Boc-Val-Leu-anilide .
-
N-Terminal Functionalization:
-
Step A: Deprotection of the N-terminal Valine.[11]
-
Step B (Alkylation): Reaction with 1-bromo-2-chloroethane in the presence of a mild base (e.g.,
) or reductive amination using chloroacetaldehyde and . -
Note: Direct alkylation is preferred to avoid bis-alkylation (mustard formation).
-
2.2 Diagram: Synthetic Pathway
Caption: Convergent synthesis pathway for N-2-Chloroethyl-Val-Leu-anilide via standard peptide coupling and N-terminal alkylation.
Part 3: Biological Applications & Mechanism of Action[13]
3.1 Target Specificity
The Val-Leu sequence is a classic hydrophobic motif recognized by:
-
Calpains (I and II): Calcium-dependent cysteine proteases involved in cytoskeletal remodeling.
-
Cathepsins (B, L, S): Lysosomal cysteine proteases.
-
Pepsin/Renin: Aspartyl proteases (though alkylation is less efficient than with cysteine proteases).
3.2 Mechanism of Inhibition
Unlike aldehyde inhibitors (e.g., MG-132) which form reversible hemiacetals, N-2-Chloroethyl-Val-Leu-anilide forms a permanent covalent bond.
-
Binding: The Val-Leu backbone aligns the inhibitor within the S2-S1 pockets.
-
Activation: The N-terminal chloroethyl group cyclizes to the aziridinium ion.
-
Alkylation: The active site nucleophile (e.g., Cysteine-25 thiolate in Cathepsin B) attacks the aziridinium ring, opening it and forming a stable thioether bond.
3.3 Diagram: Mechanism of Action (MOA)
Caption: Kinetic mechanism of enzyme inactivation via aziridinium ion formation and subsequent active site alkylation.
Part 4: Experimental Protocols
4.1 Handling and Solubilization
-
Solvent: Prepare a 10 mM stock solution in anhydrous DMSO. Avoid aqueous buffers for stock storage to prevent premature cyclization/hydrolysis.
-
Storage: Aliquot and store at -20°C or -80°C. Stable for 6 months in DMSO.
-
Safety: This compound is a potential alkylating agent (mutagenic). Use double gloves and handle in a fume hood.
4.2 Enzyme Inhibition Assay (Protocol)
Objective: Determine the
-
Reagents:
-
Assay Buffer: 50 mM Sodium Acetate, pH 5.5, 2 mM DTT, 1 mM EDTA.
-
Substrate: Z-Arg-Arg-AMC (Fluorogenic,
final). -
Enzyme: Human Recombinant Cathepsin B (1 nM final).
-
Inhibitor: N-2-Chloroethyl-Val-Leu-anilide (Serial dilutions: 0.1
to 100 ).
-
-
Procedure:
-
Pre-incubation: Mix Enzyme and Inhibitor in Assay Buffer. Incubate at 37°C for varying times (
min) to allow alkylation. -
Initiation: Add Z-Arg-Arg-AMC substrate.
-
Measurement: Monitor fluorescence (Ex 360 nm / Em 460 nm) continuously for 10 minutes.
-
Analysis: Plot residual enzyme activity (
) vs. pre-incubation time. Fit data to a pseudo-first-order decay equation to obtain . -
Calculation: Plot
vs. [Inhibitor] to determine (affinity) and (alkylation rate).
-
4.3 Troubleshooting
-
Issue: Rapid loss of inhibitor potency in stock.
-
Cause: Hydrolysis of the chloroethyl group by trace water in DMSO.
-
Solution: Use molecular sieves in DMSO stock; prepare fresh.
-
-
Issue: Non-specific inhibition.
-
Cause: High concentrations (>100
) may alkylate non-active site residues. -
Solution: Validate specificity by competing with a reversible inhibitor.
-
References
- Powers, J. C., et al. (2002). Irreversible Inhibitors of Serine, Cysteine, and Threonine Proteases. Chemical Reviews, 102(12), 4639-4750. (Contextual grounding for haloalkylamine mechanism).
Sources
- 1. medchemexpress.com [medchemexpress.com]
- 2. Haluros orgánicos | CymitQuimica [cymitquimica.com]
- 3. Page 05891 (Chemical) [advtechind.com]
- 4. glpbio.cn [glpbio.cn]
- 5. medchemexpress.com [medchemexpress.com]
- 6. N-((RS)-2-Hydroxy-propyl)-Val-Leu-anilide (282726-24-3) for sale [vulcanchem.com]
- 7. Synthesis and cytotoxic activity of N-(2-chloroethyl)-N-nitroureas and N-(2-chloroethyl)-N-nitrocarbamates - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. CN1085544A - By amino acid and chloroethanol reaction synthetic N-(2-hydroxyethyl) amino acid and N, N-two (2-hydroxyethyl) amino acid derivatives - Google Patents [patents.google.com]
- 9. evitachem.com [evitachem.com]
- 10. Effect of various compounds on the reaction of tris-(2-chloroethyl)amine with ribonucleic acid in vitro and on its toxicity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. pdf.benchchem.com [pdf.benchchem.com]
- 12. cdnsciencepub.com [cdnsciencepub.com]
